Cas no 90633-29-7 (1-(2,2,2-Trifluoroethyl)piperidin-4-ol)

1-(2,2,2-Trifluoroethyl)piperidin-4-ol structure

90633-29-7 structure

Product Name:1-(2,2,2-Trifluoroethyl)piperidin-4-ol

CAS No:90633-29-7

MF:C₇H₁₂F₃NO

MW:183.171492576599

CID:2173971

PubChem ID:43426278

Update Time:2024-10-26

1-(2,2,2-Trifluoroethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2,2,2-Trifluoroethyl)piperidin-4-ol
- 1-(2,2,2-Trifluoroethyl)-4-piperidinol (ACI)
- SCHEMBL445604
- MCNPVLCNYWXFQS-UHFFFAOYSA-N
- AKOS009172177
- MFCD12147930
- BS-13683
- SB16046
- 1-(2,2,2-trifluoro-ethyl)piperidin-4-ol
- F8889-7346
- P11363
- 90633-29-7
- 4-Piperidinol, 1-(2,2,2-trifluoroethyl)-
- CS-0056718
- EN300-97801
- Z324648396
- DB-225476
- Inchi： 1S/C7H12F3NO/c8-7(9,10)5-11-3-1-6(12)2-4-11/h6,12H,1-5H2
- InChI Key： YTMPTUHRRPDUAK-UHFFFAOYSA-N
- SMILES： FC(CN1CCC(O)CC1)(F)F

Computed Properties

Exact Mass: 183.08709849g/mol
Monoisotopic Mass: 183.08709849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 23.5Å²

1-(2,2,2-Trifluoroethyl)piperidin-4-ol Pricemore >>

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Chemenu	CM329414-25g	1-(2,2,2-trifluoroethyl)piperidin-4-ol	90633-29-7	95%	25g	$1012	2021-08-18
TRC	B587988-10mg	1-(2,2,2-Trifluoroethyl)piperidin-4-ol	90633-29-7		10mg	$ 50.00	2022-06-07
TRC	B587988-50mg	1-(2,2,2-Trifluoroethyl)piperidin-4-ol	90633-29-7		50mg	$ 185.00	2022-06-07
TRC	B587988-100mg	1-(2,2,2-Trifluoroethyl)piperidin-4-ol	90633-29-7		100mg	$ 295.00	2022-06-07
Chemenu	CM329414-25g	1-(2,2,2-trifluoroethyl)piperidin-4-ol	90633-29-7	95%	25g	$1012	2022-05-28
Chemenu	CM329414-100mg	1-(2,2,2-trifluoroethyl)piperidin-4-ol	90633-29-7	95%	100mg	$65	2024-07-20
Chemenu	CM329414-250mg	1-(2,2,2-trifluoroethyl)piperidin-4-ol	90633-29-7	95%	250mg	$108	2024-07-20
Chemenu	CM329414-1g	1-(2,2,2-trifluoroethyl)piperidin-4-ol	90633-29-7	95%	1g	$215	2024-07-20
Enamine	EN300-97801-0.05g	1-(2,2,2-trifluoroethyl)piperidin-4-ol	90633-29-7	95.0%	0.05g	$134.0	2025-02-19
Enamine	EN300-97801-0.1g	1-(2,2,2-trifluoroethyl)piperidin-4-ol	90633-29-7	95.0%	0.1g	$199.0	2025-02-19

1-(2,2,2-Trifluoroethyl)piperidin-4-ol Production Method

Production Method 1

90633-29-7

Reaction Conditions

1.1 Reagents: Phenylsilane Solvents: Tetrahydrofuran ; 4 h, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, rt

Reference

: A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid

Andrews, Keith G.; Faizova, Radmila; Denton, Ross M., Nature Communications, 2017, 8,

Production Method 2

6226-25-1

90633-29-7

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 3 h, 90 °C

Reference

: Discovery of Novel 1-Cyclopentenyl-3-phenylureas as Selective, Brain Penetrant, and Orally Bioavailable CXCR2 Antagonists

Lu, Hongfu; Yang, Ting; Xu, Zhongmiao; Lin, Xichen; Ding, Qian; et al, Journal of Medicinal Chemistry, 2018, 61(6), 2518-2532

1-(2,2,2-Trifluoroethyl)piperidin-4-ol Raw materials

2,2,2-Trifluoroethyl trifluoromethanesulfonate

1-(2,2,2-Trifluoroethyl)piperidin-4-ol Preparation Products

1-(2,2,2-Trifluoroethyl)piperidin-4-ol (90633-29-7)

1-(2,2,2-Trifluoroethyl)piperidin-4-ol Suppliers

Amadis Chemical Company Limited

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(CAS:90633-29-7)1-(2,2,2-Trifluoroethyl)piperidin-4-ol

Order Number:A856692

Stock Status:in Stock

Quantity:25g/10g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:02

Price ($):1556.0/778.0/495.0

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Amadis Chemical Company Limited

(CAS:90633-29-7)1-(2,2,2-Trifluoroethyl)piperidin-4-ol

Purity:99%/99%/99%

Quantity:25g/10g/5g

Price ($):1556.0/778.0/495.0